Cas no 2228952-94-9 (2-hydroxy-5-methoxyphenyl sulfamate)

• Product Name: 2-hydroxy-5-methoxyphenyl sulfamate
• CAS No: 2228952-94-9
• MF: C₇H₉NO₅S
• MW: 219.215060949326
• CID: 6139085
• PubChem ID: 165965409
• Update Time: 2025-06-12

2-hydroxy-5-methoxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-methoxyphenyl sulfamate
• EN300-2003934
• 2228952-94-9

• Inchi： 1S/C7H9NO5S/c1-12-5-2-3-6(9)7(4-5)13-14(8,10)11/h2-4,9H,1H3,(H2,8,10,11)
• InChI Key： WJOXBINJIJQQAI-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(=CC=C(C=1)OC)O

Computed Properties

• Exact Mass: 219.02014356g/mol
• Monoisotopic Mass: 219.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 107Ų

Additional information on 2-hydroxy-5-methoxyphenyl sulfamate

Research Briefing on 2-Hydroxy-5-Methoxyphenyl Sulfamate (CAS: 2228952-94-9): Recent Advances and Applications

2-Hydroxy-5-methoxyphenyl sulfamate (CAS: 2228952-94-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the context of enzyme inhibition and targeted therapeutics. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique chemical structure, featuring a sulfamate group attached to a hydroxy-methoxyphenyl moiety, has been the subject of extensive investigation. Researchers have explored its role as a potent inhibitor of steroid sulfatase (STS), an enzyme implicated in hormone-dependent cancers such as breast and prostate cancer. Recent in vitro studies demonstrate that 2-hydroxy-5-methoxyphenyl sulfamate exhibits nanomolar inhibitory activity against STS, with improved selectivity profiles compared to earlier generation inhibitors.

Advances in synthetic methodologies have enabled more efficient production of 2-hydroxy-5-methoxyphenyl sulfamate and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry described an optimized three-step synthesis route starting from 5-methoxysalicylaldehyde, achieving an overall yield of 68% with excellent purity. This development has facilitated structure-activity relationship (SAR) studies, leading to the identification of several analogs with enhanced pharmacokinetic properties.

Recent preclinical evaluations have expanded the potential therapeutic applications of this compound beyond oncology. Neuropharmacological studies suggest that 2-hydroxy-5-methoxyphenyl sulfamate may modulate GABAergic neurotransmission, indicating possible applications in neurological disorders. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, showing promising results in reducing pro-inflammatory cytokine production.

The compound's mechanism of action continues to be elucidated through advanced biophysical techniques. X-ray crystallography studies have revealed detailed interactions between 2-hydroxy-5-methoxyphenyl sulfamate and its target enzymes, providing valuable insights for rational drug design. Molecular dynamics simulations have further characterized the binding kinetics, explaining the compound's exceptional target residence time compared to conventional inhibitors.

Despite these advances, challenges remain in the clinical translation of 2-hydroxy-5-methoxyphenyl sulfamate. Current research efforts are focused on improving its metabolic stability and tissue distribution properties. Novel formulation strategies, including nanoparticle-based delivery systems, are being explored to enhance bioavailability and reduce potential off-target effects. The compound's progression through preclinical development stages will be critical in determining its future therapeutic potential.

In conclusion, 2-hydroxy-5-methoxyphenyl sulfamate represents a promising chemical entity with diverse biological activities. Its continued development exemplifies the convergence of chemical biology and medicinal chemistry in addressing unmet medical needs. Future research directions will likely focus on expanding its therapeutic indications and optimizing its drug-like properties for clinical evaluation.